N-cyclopentyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide

• IUPAC Name: N-cyclopentyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C15H22N2O2S/c18-15(16-12-4-1-2-5-12)17-8-7-14(20-11-9-17)13-6-3-10-19-13/h3,6,10,12,14H,1-2,4-5,7-9,11H2,(H,16,18)
• InChI Key: UQLKNBSUXGUNDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)N2CCC(SCC2)C3=CC=CO3
• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol

Description

N-cyclopentyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of drugs called Janus kinase (JAK) inhibitors, which are designed to target the JAK-STAT signaling pathway. This pathway plays a crucial role in regulating the immune response, and aberrations in its activity have been linked to a variety of autoimmune and inflammatory diseases.

Scientific Research Applications

Antimicrobial Activity

• Furan-2-carboxamide Derivatives and Antimicrobial Activity: Research on thiazole-based heterocyclic amides, such as N-(thiazol-2-yl)furan-2-carboxamide, demonstrates promising antimicrobial activity against various microorganisms, including Gram-negative bacteria, Gram-positive bacteria, and fungi. This suggests potential applications in pharmacology and medicine for combating microbial infections (Çakmak et al., 2022).

Neurological Disorders Treatment

• Alpha7 Nicotinic Acetylcholine Receptor Agonist: A related compound, (2S,3R)-N-[2-(pyridin-3-ylmethyl)-1-azabicyclo[2.2.2]oct-3-yl]benzo[b]furan-2-carboxamide (TC-5619), shows promise as a treatment for cognitive impairment in neurological disorders. It selectively targets the alpha7 neuronal nicotinic acetylcholine receptor, indicating potential use in treating cognitive, positive, and negative symptoms of schizophrenia (Mazurov et al., 2012).

Synthesis and Reactivity Studies

• Reactivity and Synthesis of Furan-2-Carboxamide Derivatives: Research on N-(1-Naphthyl)furan-2-carboxamide and its conversion into various other compounds, including thiazole derivatives, demonstrates the versatility of furan-2-carboxamide in chemical synthesis. This highlights its potential in developing new chemical entities with diverse properties (Aleksandrov & El’chaninov, 2017).

Neuroinflammation Imaging

• PET Imaging of Neuroinflammation: Furan-2-carboxamide derivatives, like [11C]CPPC, are being studied as PET radiotracers for imaging neuroinflammation and microglial activity in neuropsychiatric disorders. This application can enhance understanding and treatment of diseases like Alzheimer's and Parkinson's (Horti et al., 2019).

Anticancer and Antimicrobial Applications

• Antimicrobial and Anticancer Activities: Studies on compounds like pyridine and thioamide derivatives of 3-(furan-2-yl)-1-(p-tolyl)prop-2-en-1-one have shown significant antimicrobial and anticancer activities. This indicates potential therapeutic applications in addressing both microbial infections and cancer (Zaki et al., 2018).